N-(pyridin-4-yl)furan-2-carboxamide
Overview
Description
N-(pyridin-4-yl)furan-2-carboxamide (NPFC) is a novel small molecule compound with a wide range of potential applications in the fields of chemistry and biology. NPFC is a member of the pyridin-4-yl-furan-2-carboxamide family of compounds, which has been studied extensively in recent years. NPFC has been found to exhibit a variety of interesting properties, including a unique mechanism of action, biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : N-(Quinolin-6-yl)furan-2-carboxamide, a related compound, was prepared by coupling quinoline-6-amine with furan-2-carbonyl chloride. This synthesis involved treatment with excess P2S5 in anhydrous pyridine and oxidation with potassium ferricyanide in alkaline medium (El’chaninov & Aleksandrov, 2017).
Chemical Reactions and Transformations : The compound was used in various electrophilic substitution reactions, including nitration, bromination, formylation, and acylation, highlighting its versatile nature in chemical synthesis (Aleksandrov et al., 2019).
Biological and Medicinal Applications
Phleomycin Amplification : Derivatives of furan-2-carboxamide, including N-(5-quinolyl)furan-2-carboxamide, showed activities as amplifiers of phleomycin against Escherichia coli, indicating potential biomedical applications (Brown & Cowden, 1982).
Nicotinic Acetylcholine Receptor Agonists : Certain derivatives of furan-2-carboxamide have been identified as agonists of the alpha7 neuronal nicotinic acetylcholine receptor, suggesting their potential use in treating cognitive deficits in conditions like schizophrenia (Wishka et al., 2006).
Advanced Materials and Chemical Studies
Formation of New Heterocyclic Systems : Acid-catalyzed transformations of N-(5-methyl-2-furyl)ethyl 3-aminothieno[2,3-b]pyridine-2-carboxamides, a related compound, led to the formation of new fused heterocyclic systems, demonstrating the compound's utility in creating novel chemical structures (Stroganova et al., 2016).
Antioxidant and Antitumor Activity : N-((5-chloropyridin-2-yl)carbamothioyl)furan-2-carboxamide and its metal complexes have been synthesized and characterized for their antioxidant and antitumor activities, further expanding the potential applications of these compounds in medicinal chemistry and biology (Yeşilkaynak et al., 2017).
properties
IUPAC Name |
N-pyridin-4-ylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c13-10(9-2-1-7-14-9)12-8-3-5-11-6-4-8/h1-7H,(H,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLKFGTFHSHRBGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC2=CC=NC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201302944 |
Source
|
| Record name | N-4-Pyridinyl-2-furancarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201302944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
35218-42-9 |
Source
|
| Record name | N-4-Pyridinyl-2-furancarboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=35218-42-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-4-Pyridinyl-2-furancarboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201302944 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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